![molecular formula C19H27NO2 B3980139 1-[4-(2-cyclopenten-1-yl)phenoxy]-3-(1-piperidinyl)-2-propanol CAS No. 432530-69-3](/img/structure/B3980139.png)
1-[4-(2-cyclopenten-1-yl)phenoxy]-3-(1-piperidinyl)-2-propanol
Overview
Description
1-[4-(2-cyclopenten-1-yl)phenoxy]-3-(1-piperidinyl)-2-propanol, also known as PPTP, is a synthetic compound that has been widely studied for its potential therapeutic applications in various fields of medicine. PPTP belongs to a class of compounds known as beta-adrenergic receptor agonists, which act on the beta-adrenergic receptors in the body to produce a range of physiological effects.
Mechanism of Action
1-[4-(2-cyclopenten-1-yl)phenoxy]-3-(1-piperidinyl)-2-propanol acts as a beta-adrenergic receptor agonist, specifically targeting the beta-2 adrenergic receptors in the body. Activation of these receptors results in increased levels of cyclic adenosine monophosphate (cAMP), which in turn leads to a range of physiological effects, including smooth muscle relaxation, bronchodilation, and increased cardiac output.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mediated through its action on the beta-2 adrenergic receptors in the body. These effects include increased levels of cAMP, smooth muscle relaxation, bronchodilation, increased cardiac output, and improved cardiac function.
Advantages and Limitations for Lab Experiments
1-[4-(2-cyclopenten-1-yl)phenoxy]-3-(1-piperidinyl)-2-propanol has several advantages for use in laboratory experiments. It is a well-characterized compound, and its synthesis is relatively straightforward. This compound has also been extensively studied, and its effects on the body are well understood. However, there are also some limitations to the use of this compound in laboratory experiments. This compound can be difficult to solubilize, and its effects on different cell types and tissues may vary.
Future Directions
There are several future directions for research on 1-[4-(2-cyclopenten-1-yl)phenoxy]-3-(1-piperidinyl)-2-propanol. One area of interest is the role of this compound in the treatment of respiratory diseases, such as asthma and chronic obstructive pulmonary disease (COPD). Another area of interest is the potential neuroprotective effects of this compound, which may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to explore the potential cardiovascular benefits of this compound and its effects on arrhythmias and heart failure.
Scientific Research Applications
1-[4-(2-cyclopenten-1-yl)phenoxy]-3-(1-piperidinyl)-2-propanol has been studied extensively for its potential therapeutic applications in various fields of medicine, including cardiology, respiratory medicine, and neurology. In cardiology, this compound has been shown to improve cardiac function and reduce the risk of arrhythmias. In respiratory medicine, this compound has been studied for its potential bronchodilator effects, and in neurology, this compound has been shown to have potential neuroprotective effects.
properties
IUPAC Name |
1-(4-cyclopent-2-en-1-ylphenoxy)-3-piperidin-1-ylpropan-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27NO2/c21-18(14-20-12-4-1-5-13-20)15-22-19-10-8-17(9-11-19)16-6-2-3-7-16/h2,6,8-11,16,18,21H,1,3-5,7,12-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOORMPLAZXXCBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(COC2=CC=C(C=C2)C3CCC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901180094 |
Source
|
| Record name | α-[[4-(2-Cyclopenten-1-yl)phenoxy]methyl]-1-piperidineethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901180094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
432530-69-3 |
Source
|
| Record name | α-[[4-(2-Cyclopenten-1-yl)phenoxy]methyl]-1-piperidineethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=432530-69-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | α-[[4-(2-Cyclopenten-1-yl)phenoxy]methyl]-1-piperidineethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901180094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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